![molecular formula C22H22N4O5 B269696 (5Z)-5-[(3-nitroanilino)methylidene]-1-(2-phenylethyl)-3-propan-2-yl-1,3-diazinane-2,4,6-trione](/img/structure/B269696.png)
(5Z)-5-[(3-nitroanilino)methylidene]-1-(2-phenylethyl)-3-propan-2-yl-1,3-diazinane-2,4,6-trione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(5Z)-5-[(3-nitroanilino)methylidene]-1-(2-phenylethyl)-3-propan-2-yl-1,3-diazinane-2,4,6-trione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as NITD-008 and has been extensively studied for its biological and pharmacological properties.
Mechanism of Action
The mechanism of action of (5Z)-5-[(3-nitroanilino)methylidene]-1-(2-phenylethyl)-3-propan-2-yl-1,3-diazinane-2,4,6-trione involves the inhibition of viral replication by targeting the viral RNA polymerase. It also inhibits the activity of the proteasome, which plays a crucial role in the degradation of misfolded proteins that lead to neurodegenerative diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been shown to inhibit viral replication, reduce inflammation, and protect against oxidative stress. It also has neuroprotective effects and can improve cognitive function.
Advantages and Limitations for Lab Experiments
One of the advantages of using (5Z)-5-[(3-nitroanilino)methylidene]-1-(2-phenylethyl)-3-propan-2-yl-1,3-diazinane-2,4,6-trione in lab experiments is its high potency and specificity towards its target. However, one of the limitations is its low solubility in water, which can make it challenging to work with in certain experiments.
Future Directions
There are several future directions for the research on (5Z)-5-[(3-nitroanilino)methylidene]-1-(2-phenylethyl)-3-propan-2-yl-1,3-diazinane-2,4,6-trione. One direction is to explore its potential applications in the treatment of other viral infections and neurodegenerative diseases. Another direction is to improve its solubility and bioavailability to make it more accessible for use in clinical settings. Additionally, research can be conducted to study the potential side effects of the compound and its interactions with other drugs.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in the treatment of viral infections and neurodegenerative diseases. Its mechanism of action involves the inhibition of viral replication and proteasome activity. Although it has some limitations, there are several future directions for research on this compound that can lead to the development of new treatments for various diseases.
Synthesis Methods
The synthesis of (5Z)-5-[(3-nitroanilino)methylidene]-1-(2-phenylethyl)-3-propan-2-yl-1,3-diazinane-2,4,6-trione involves the reaction of 3-nitrobenzaldehyde with 2-phenylethylamine followed by the condensation of the resulting product with ethyl acetoacetate. The final product is obtained by the reduction of the nitro group using hydrogen gas and palladium on carbon as a catalyst.
Scientific Research Applications
(5Z)-5-[(3-nitroanilino)methylidene]-1-(2-phenylethyl)-3-propan-2-yl-1,3-diazinane-2,4,6-trione has been extensively studied for its potential applications in the treatment of various diseases. It has shown promising results in the treatment of viral infections such as Dengue, Zika, and Chikungunya. It has also shown potential in the treatment of cancer and neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
Molecular Formula |
C22H22N4O5 |
---|---|
Molecular Weight |
422.4 g/mol |
IUPAC Name |
(5Z)-5-[(3-nitroanilino)methylidene]-1-(2-phenylethyl)-3-propan-2-yl-1,3-diazinane-2,4,6-trione |
InChI |
InChI=1S/C22H22N4O5/c1-15(2)25-21(28)19(14-23-17-9-6-10-18(13-17)26(30)31)20(27)24(22(25)29)12-11-16-7-4-3-5-8-16/h3-10,13-15,23H,11-12H2,1-2H3/b19-14- |
InChI Key |
HCRFQMMODDJMAK-RGEXLXHISA-N |
Isomeric SMILES |
CC(C)N1C(=O)/C(=C\NC2=CC(=CC=C2)[N+](=O)[O-])/C(=O)N(C1=O)CCC3=CC=CC=C3 |
SMILES |
CC(C)N1C(=O)C(=CNC2=CC(=CC=C2)[N+](=O)[O-])C(=O)N(C1=O)CCC3=CC=CC=C3 |
Canonical SMILES |
CC(C)N1C(=O)C(=CNC2=CC(=CC=C2)[N+](=O)[O-])C(=O)N(C1=O)CCC3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.